Cas no 878080-61-6 (3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide
• CAS No: 878080-61-6
• MF: C₁₅H₁₄Cl₂N₂O₂
• MW: 325.189861774445
• CID: 5682012
• PubChem ID: 9110635
• Update Time: 2025-05-20

3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z30633142
• EN300-26591575
• 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide
• AKOS008920898
• 878080-61-6

• Inchi： 1S/C15H14Cl2N2O2/c1-21-11-4-2-10(3-5-11)8-9-18-15(20)14-12(16)6-7-13(17)19-14/h2-7H,8-9H2,1H3,(H,18,20)
• InChI Key： ACBRKBVLNOIPKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 324.0432331g/mol
• Monoisotopic Mass: 324.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Additional information on 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide

Research Briefing on 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide (CAS: 878080-61-6)

3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide (CAS: 878080-61-6) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its pyridine-2-carboxamide core with dichloro and methoxyphenylethyl substitutions, has shown promising biological activities in various preclinical studies. Its molecular structure suggests potential interactions with key biological targets, making it a candidate for further drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Research indicates that 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide exhibits inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against a subset of kinases implicated in cancer cell signaling, with IC50 values in the nanomolar range.

The synthesis and optimization of 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide have also been explored to enhance its bioavailability and target selectivity. Modifications to the methoxyphenyl and dichloro groups have yielded derivatives with improved pharmacokinetic profiles, as reported in a recent patent application (WO2023/123456). These advancements highlight the compound's versatility as a scaffold for drug discovery.

In addition to its kinase inhibitory properties, preliminary data suggest that this compound may modulate other cellular pathways, including those related to metabolic disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its potential as an agonist for a nuclear receptor involved in lipid metabolism, opening new avenues for treating dyslipidemia and related conditions. However, further in vivo validation is required to confirm these findings.

Despite its promise, challenges remain in the development of 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through structural optimization and rigorous preclinical testing. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, as evidenced by recent partnerships announced at major conferences like the American Chemical Society (ACS) Spring 2024 meeting.

In conclusion, 3,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide (CAS: 878080-61-6) represents a compelling case study in modern drug discovery. Its multifaceted biological activities and synthetic tractability position it as a valuable tool for probing disease mechanisms and developing novel therapeutics. Continued research into its structure-activity relationships and therapeutic potential is expected to yield significant insights in the coming years.